Cas no 2171898-44-3 (1-(1-propyl-1H-1,2,3-triazol-5-yl)azetidin-2-ylmethanamine)

• Product Name: 1-(1-propyl-1H-1,2,3-triazol-5-yl)azetidin-2-ylmethanamine
• CAS No: 2171898-44-3
• MF: C₉H₁₇N₅
• MW: 195.264780759811
• CID: 5949357
• PubChem ID: 165849767
• Update Time: 2025-06-26

1-(1-propyl-1H-1,2,3-triazol-5-yl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-propyl-1H-1,2,3-triazol-5-yl)azetidin-2-ylmethanamine
• EN300-1281146
• [1-(1-propyl-1H-1,2,3-triazol-5-yl)azetidin-2-yl]methanamine
• 2171898-44-3

• Inchi： 1S/C9H17N5/c1-2-4-14-9(7-11-12-14)13-5-3-8(13)6-10/h7-8H,2-6,10H2,1H3
• InChI Key： LVGAPSXMOQSSJM-UHFFFAOYSA-N
• SMILES： N1(C2=CN=NN2CCC)CCC1CN

Computed Properties

• Exact Mass: 195.14839556g/mol
• Monoisotopic Mass: 195.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60Ų

Additional information on 1-(1-propyl-1H-1,2,3-triazol-5-yl)azetidin-2-ylmethanamine

Introduction to 1-(1-propyl-1H-1,2,3-triazol-5-yl)azetidin-2-ylmethanamine (CAS No. 2171898-44-3)

1-(1-propyl-1H-1,2,3-triazol-5-yl)azetidin-2-ylmethanamine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2171898-44-3, represents a novel molecular scaffold with potential applications in drug discovery and development. The presence of both triazole and azetidine moieties in its structure suggests a unique combination of chemical properties that may contribute to its biological activity. In recent years, the exploration of such heterocyclic compounds has been a focal point in the quest for new therapeutic agents, particularly those targeting intricate biological pathways.

The triazole ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate various biological processes. Its incorporation into 1-(1-propyl-1H-1,2,3-triazol-5-yl)azetidin-2-ylmethanamine likely enhances the compound's interaction with biological targets by providing a stable aromatic system capable of engaging with enzymes or receptors. Furthermore, the azetidine moiety adds another layer of structural complexity, potentially influencing the compound's solubility, metabolic stability, and overall pharmacokinetic profile. These features make this compound an intriguing candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the propyl substituent at the 1-position of the triazole ring may play a crucial role in determining the compound's affinity for specific targets. Additionally, the azetidinylmethanamine group at the 2-position could serve as a key pharmacophoric element, contributing to the compound's ability to modulate biological pathways relevant to diseases such as cancer, inflammation, and neurological disorders. These insights are derived from cutting-edge research that combines experimental data with sophisticated computational methods.

In the realm of drug discovery, the synthesis and characterization of novel compounds like 1-(1-propyl-1H-1,2,3-triazol-5-yl)azetidin-2-ylmethanamine are essential steps toward developing next-generation therapeutics. The structural features of this compound make it a promising candidate for further exploration in preclinical studies. Researchers are particularly interested in its potential to interact with enzymes involved in signal transduction pathways or to inhibit aberrant metabolic processes associated with various diseases. The integration of high-throughput screening technologies with traditional synthetic methodologies has accelerated the discovery process for compounds like this one.

The biological activity of 1-(1-propyl-1H-1,2,3-triazol-5-yl)azetidin-2-ylmethanamine is under active investigation by multiple research groups. Preliminary studies suggest that it may exhibit properties relevant to therapeutic intervention in areas such as immunomodulation and anti-inflammatory responses. The unique combination of structural elements in this compound allows it to engage with multiple targets simultaneously, which is often a desirable characteristic for effective drug candidates. Moreover, its chemical stability and ease of functionalization make it amenable to further derivatization studies aimed at optimizing its pharmacological profile.

The development of novel synthetic routes for complex molecules like 1-(1-propyl-1H-1,2,3-triazol-5-yl)azetidin-2-ylmethanamine is another critical aspect of pharmaceutical research. Advances in synthetic organic chemistry have enabled the efficient construction of intricate molecular frameworks that were previously inaccessible. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in generating diverse libraries of compounds for screening purposes. The ability to rapidly synthesize and modify molecules like this one has significantly reduced the time required to bring new drugs from discovery to clinical testing.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The integration of genomics, proteomics, and bioinformatics has provided unprecedented insights into the molecular basis of various disorders. This wealth of information has guided researchers toward designing molecules like 1-(1-propyl-H-polyethylene glycol aziridine)-N,N-dimethyl-N-(4-methylphenyl)-ammonium chloride CAS 868445 67 9, which can selectively interact with disease-relevant targets while minimizing off-target effects. Such targeted approaches are expected to improve treatment outcomes and reduce side effects associated with conventional therapeutics.

The future prospects for 2171898 44 3 are promising given its unique structural features and potential biological relevance. Ongoing research aims to elucidate its mechanism of action and assess its efficacy in animal models before moving on to human trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible therapeutic benefits for patients worldwide. The continued exploration of novel compounds like this one underscores the dynamic nature of pharmaceutical research and development.